5-Bromo-N-ethyl-3-nitropyridin-2-amine

• IUPAC Name: 5-bromo-N-ethyl-3-nitropyridin-2-amine
• InChI: InChI=1S/C7H8BrN3O2/c1-2-9-7-6(11(12)13)3-5(8)4-10-7/h3-4H,2H2,1H3,(H,9,10)
• InChI Key: XQDUACRLXPWNLD-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=C(C=C(C=N1)Br)[N+](=O)[O-]
• Molecular Formula: C7H8BrN3O2
• DSSTOX Substance ID: DTXSID00647934
• Molecular Weight: 246.06 g/mol
• CAS No.: 26820-37-1

Description

5-Bromo-N-ethyl-3-nitropyridin-2-amine is a biochemical reagent that can be used as a biological material or organic compound for life science related research.

Molecular Structure Analysis

The molecular formula of this compound is C5H4BrN3O2. It has an average mass of 218.008 Da and a monoisotopic mass of 216.948685 Da.

Physical And Chemical Properties Analysis

This compound has a density of 1.9±0.1 g/cm3, a boiling point of 302.9±37.0 °C at 760 mmHg, and a melting point of 205-208 °C (lit.). It also has a flash point of 137.0±26.5 °C.

Scientific Research Applications

• Large-Scale Synthesis Applications :

  • The compound has been used in the large-scale production process, specifically in the synthesis of 5-Bromo-2-nitropyridine via hydrogen peroxide oxidation. This process was optimized for higher conversion rates and lower impurity content, highlighting its industrial applicability in chemical synthesis (Agosti et al., 2017).

• Catalysis and Chemical Transformations :

  • It serves as a substrate in copper-catalyzed amination reactions, showcasing its role in the formation of aminopyridines, which are valuable intermediates in organic chemistry (Lang et al., 2001).
  • The compound is involved in the synthesis of polydentate ligands with applications in coordination chemistry and material science (Charbonnière et al., 2002).

• Development of Novel Organic Compounds :

  • Research has explored the transformation of bromopyridines into amino compounds, demonstrating its utility in creating new organic structures with potential applications in various fields including pharmaceuticals and material science (Ji et al., 2003).

• Ligand Synthesis for Metal Coordination :

  • The synthesis of bipyridine-based ligands from bromopyridine derivatives, including the use of 5-Bromo-N-ethyl-3-nitropyridin-2-amine, plays a crucial role in the development of ligands for metal coordination complexes. These complexes have applications in catalysis, luminescence, and materials chemistry (Mameri et al., 2003).

• Fluorescent Probes and Sensing Applications :

  • Recent research includes the development of aminoethylpyridine-based fluorescent probes for detecting metal ions like Fe3+ and Hg2+ in aqueous media. This application is significant in environmental monitoring and biological systems (Singh et al., 2020).

Safety and Hazards

5-Bromo-N-ethyl-3-nitropyridin-2-amine is harmful if swallowed. It causes skin irritation, serious eye irritation, and may cause respiratory irritation. It should be stored in a dark place, under an inert atmosphere, at room temperature.